Cas no 827588-55-6 (2-amino-N-methyl-1,3-thiazole-4-carboxamide)

2-amino-N-methyl-1,3-thiazole-4-carboxamide structure
827588-55-6 structure
Product Name:2-amino-N-methyl-1,3-thiazole-4-carboxamide
CAS No:827588-55-6
MF:C5H7N3OS
MW:157.193578958511
MDL:MFCD09864133
CID:715989
PubChem ID:42281846
Update Time:2025-04-19

2-amino-N-methyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxamide,2-amino-N-methyl-
    • 2-Amino-N-methyl-1,3-thiazole-4-carboxamide
    • 2-amino-N-methylthiazole-4-carboxamide
    • SCHEMBL2643154
    • Z1020756324
    • CIB58855
    • EN300-238586
    • AKOS005207142
    • 827588-55-6
    • 4-Thiazolecarboxamide, 2-amino-N-methyl-
    • F2158-0020
    • DTXSID60654700
    • 4-Thiazolecarboxamide, 2-amino-N-methyl-
    • G24020
    • DB-340471
    • 2-amino-N-methyl-1,3-thiazole-4-carboxamide
    • MDL: MFCD09864133
    • Inchi: 1S/C5H7N3OS/c1-7-4(9)3-2-10-5(6)8-3/h2H,1H3,(H2,6,8)(H,7,9)
    • InChI Key: YPOSKWMFWUTTAJ-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1)C(NC)=O

Computed Properties

  • Exact Mass: 157.03098303g/mol
  • Monoisotopic Mass: 157.03098303g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 96.2Ų

2-amino-N-methyl-1,3-thiazole-4-carboxamide Pricemore >>

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